
Safeguarding Your Research: A Comprehensive
Guide to Handling Selenium-80

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Selenium-80

Cat. No.: B083656 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Selenium-80, a stable isotope of selenium. Adherence to these

procedures is critical to mitigate risks and ensure regulatory compliance.

Selenium-80 is a stable, non-radioactive isotope.[1] However, like elemental selenium, it is

toxic if swallowed or inhaled and may cause damage to organs through prolonged or repeated

exposure.[2][3][4] Therefore, stringent safety protocols must be followed.

Occupational Exposure Limits
Regulatory bodies have established occupational exposure limits (OELs) for selenium and its

compounds to protect laboratory personnel. These limits, summarized in the table below,

should be strictly observed.
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Regulatory Body
Exposure Limit (Time-
Weighted Average)

Notes

ACGIH 0.2 mg/m³
Can cause eye and upper

respiratory tract irritation.[2]

OSHA 0.2 mg/m³

Applies to selenium

compounds (as Se), excluding

Selenium hexafluoride.[2][5]

NIOSH 0.2 mg/m³

Applies to selenium

compounds (as Se), excluding

Selenium hexafluoride.[5]

California PEL 0.2 mg/m³ (STEL)
Permissible exposure limit for

chemical contaminants.[2]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Selenium-80 to

minimize exposure.

Eye Protection: Chemical safety goggles or a face shield with safety glasses must be worn.

[2][6]

Hand Protection: Chemical-resistant gloves are required.[2][7]

Body Protection: A lab coat or protective clothing should be worn to prevent skin contact.[2]

[6]

Respiratory Protection: In case of inadequate ventilation or the potential for dust formation, a

NIOSH-approved respirator or a self-contained breathing apparatus (SCBA) is necessary.[2]

[5]

Operational Plan for Handling Selenium-80
A systematic approach to handling Selenium-80 is crucial for safety. The following step-by-step

operational plan should be implemented.
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1. Pre-Operational Checks:

Ensure the work area is well-ventilated.[2][3] A chemical fume hood is recommended.
Verify that all necessary PPE is available and in good condition.
Locate the nearest eyewash station and safety shower.[8]
Have a copy of the Safety Data Sheet (SDS) readily accessible.

2. Handling Procedure:

Don the appropriate PPE before handling the material.
Handle Selenium-80 in a designated area, such as a fume hood, to minimize the risk of
inhalation.[9]
Avoid the formation of dust.[2][10]
Do not eat, drink, or smoke in the handling area.[2][3]
After handling, wash hands, forearms, and face thoroughly with mild soap and water.[2]

3. Post-Operational Procedures:

Securely close the container of Selenium-80.[2]
Clean the work area to remove any residual contamination.
Properly remove and dispose of contaminated PPE.
Store Selenium-80 in a tightly closed container in a well-ventilated, dry place at room
temperature, away from light, moisture, strong oxidizing agents, and acids.[2]

Handling Workflow for Selenium-80
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Caption: A workflow diagram illustrating the key steps for the safe handling of Selenium-80.
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Disposal Plan
Selenium-80 and any contaminated materials must be disposed of as hazardous waste.

1. Waste Collection:

Collect all Selenium-80 waste, including contaminated PPE and cleaning materials, in a
clearly labeled, sealed container.[10]

2. Waste Disposal:

Dispose of the waste container through a licensed professional waste disposal service.[2]
Follow all local, regional, national, and international regulations for hazardous waste
disposal.[3][11]
Do not dispose of Selenium-80 waste down the drain or in regular trash.[8] Avoid release to
the environment.[2]

Disposal Decision Tree for Selenium-80 Waste
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Selenium-80 Waste Generated
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Caption: A decision tree for the proper disposal of waste generated during the handling of

Selenium-80.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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